Cas no 11129-31-0 (Gadolinium Oxide)

• Product Name: Gadolinium Oxide
• CAS No: 11129-31-0
• MF: Gd₂O₃
• MW: 362.498200416565
• MDL: MFCD00011026
• CID: 86481
• PubChem ID: 159427
• Update Time: 2025-04-18

Gadolinium Oxide Chemical and Physical Properties

Names and Identifiers

• Gadolinium Oxide
• Gadolinium(Ⅲ) oxide
• GADOLINIUM SESQUIOXIDE,99.9% Ф10MM
• Gadolinia
• Gadolinium(III) oxide, REacton?
• GADOLINIUM OXIDE [WHO-DD]
• SY010046
• Gadolinium Oxide Powder, 99.9+% (REO) Nano
• Gadolinium oxide (Gd2O3)
• DTXSID00912093
• CMIHHWBVHJVIGI-UHFFFAOYSA-N
• UNII-5480D0NHLJ
• Gadolinium trioxide
• AMY22279
• Digadolinium trioxide
• Gadolinium(III) oxide
• FT-0696791
• A921982
• 5480D0NHLJ
• Gadolinium oxide (2/3)
• 11129-31-0
• Q419919
• Gadolinium(3+) oxide
• gadolinium(3+);oxygen(2-)
• MFCD00011026
• EINECS 235-060-9
• gadolinium(III)oxide
• Gadolinium sesquioxide
• Gadolinium Oxide Powder, 99.9% (REO) Nano

• MDL： MFCD00011026
• Inchi： 1S/2Gd.3O/q2*+3;3*-2
• InChI Key： CMIHHWBVHJVIGI-UHFFFAOYSA-N
• SMILES： [Gd+3].[Gd+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 363.83300
• Monoisotopic Mass: 363.833
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3A^2

Experimental Properties

• Color/Form: White amorphous powder with monoclinic and cubic structure of rare earth sesquioxide
• Density: 7.407
• PSA: 0.00000
• LogP: -0.35640
• Solubility: Insoluble in water and soluble in organic acids, it can easily absorb water and carbon dioxide in air. When it reacts with ammonia, gadolinium hydrate precipitates

Gadolinium Oxide Security Information

• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Risk Phrases：R36